Cas no 1207023-67-3 (1-cyclohexyl-3-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylurea)

• Product Name: 1-cyclohexyl-3-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylurea
• CAS No: 1207023-67-3
• MF: C₂₁H₂₅N₃O₂S
• MW: 383.507103681564
• CID: 6375084
• PubChem ID: 45504813
• Update Time: 2025-05-21

1-cyclohexyl-3-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylurea
• 1-cyclohexyl-3-[2-(thiophene-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]urea
• VU0523201-1
• 1-cyclohexyl-3-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)urea
• 1-cyclohexyl-3-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]urea
• 1207023-67-3
• F5834-3090
• AKOS024521667

• Inchi： 1S/C21H25N3O2S/c25-20(19-7-4-12-27-19)24-11-10-15-8-9-18(13-16(15)14-24)23-21(26)22-17-5-2-1-3-6-17/h4,7-9,12-13,17H,1-3,5-6,10-11,14H2,(H2,22,23,26)
• InChI Key： FJEJDYTWHFIZDX-UHFFFAOYSA-N
• SMILES： N(C1CCCCC1)C(NC1=CC2=C(C=C1)CCN(C(C1SC=CC=1)=O)C2)=O

Computed Properties

• Exact Mass: 383.16674822g/mol
• Monoisotopic Mass: 383.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 89.7Ų

Additional information on 1-cyclohexyl-3-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylurea

Introduction to 1-cyclohexyl-3-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylurea (CAS No: 1207023-67-3)

1-cyclohexyl-3-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylurea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1207023-67-3, belongs to a class of molecules known for their potential biological activity and structural complexity. The intricate architecture of this molecule, featuring a cyclohexyl group, a thiophene-2-carbonyl moiety, and a tetrahydroisoquinoline scaffold, makes it a subject of intense interest for researchers exploring novel therapeutic agents.

The tetrahydroisoquinoline core is particularly noteworthy due to its prevalence in biologically active natural products and synthetic drugs. Tetrahydroisoquinolines are known for their diverse pharmacological properties, including effects on the central nervous system, cardiovascular system, and modulation of neurotransmitter pathways. The incorporation of a urea group in the structure of 1-cyclohexyl-3-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylurea introduces additional functional diversity, potentially enhancing its interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. The presence of the thiophene-2-carbonyl group in this molecule suggests potential for further derivatization and optimization. Thiophenes are well-known for their role in various pharmaceuticals due to their ability to engage in multiple types of non-covalent interactions with biological macromolecules. This feature makes 1-cyclohexyl-3-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylurea a promising candidate for developing new drugs with improved efficacy and selectivity.

The cyclohexyl group at the 1-position provides steric bulk and may influence the compound's solubility and metabolic stability. These structural features are critical considerations in drug design, as they can significantly impact the pharmacokinetic properties of a molecule. The combination of these elements—cyclohexyl, thiophene-2-carbonyl, and tetrahydroisoquinoline—creates a unique scaffold that warrants further exploration.

In the context of current research trends, there is growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). Tetrahydroisoquinolines have been shown to interact with various protein targets, making them valuable tools for studying protein function and developing inhibitors or activators. The urea group in 1-cyclohexyl-3-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylurea could serve as a handle for designing molecules that specifically target PPIs relevant to diseases such as cancer and neurodegenerative disorders.

Moreover, the structural complexity of this compound suggests potential applications in fragment-based drug discovery. Fragment-based approaches involve identifying small molecular fragments that bind to target proteins and then linking these fragments together to create more potent and selective inhibitors. The unique combination of functional groups in 1-cyclohexyl-3-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylurea makes it an attractive starting point for such an approach.

Recent studies have also demonstrated the importance of computational methods in accelerating drug discovery processes. Molecular modeling techniques can be used to predict the binding affinity and specificity of small molecules to biological targets. By leveraging these computational tools alongside experimental data, researchers can rapidly screen large libraries of compounds for potential therapeutic candidates. The complex structure of 1-cyclohexyl-3-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylurea makes it an excellent candidate for such studies.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled the preparation of increasingly complex molecules like 1-cyclohexyl-3-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylyurea with greater efficiency and precision. These improvements are crucial for facilitating drug discovery efforts by providing researchers with access to structurally diverse compounds.

In conclusion，the compound 1-cyclohexyl-3-[thiophene-carbonyl]-tetrahydroisoquinolin--7-ylyurea (CAS No: 12070⁷⁰₂₃^-67_-3) is a promising candidate for further exploration in pharmaceutical research. Its unique structural features—cyclohexyl, tetrahydroisoquinoline, and [thiophene]-carbonyl